Cas no 100911-48-6 (1,3,3-Trimethyl-piperazine dihydrochloride)

1,3,3-Trimethyl-piperazine dihydrochloride is a high-purity organic compound primarily used as an intermediate in pharmaceutical synthesis and chemical research. Its key advantages include a well-defined molecular structure, consistent reactivity, and stability under controlled conditions. The dihydrochloride salt form enhances solubility in aqueous solutions, facilitating its use in various reaction systems. This compound is particularly valued for its role in the development of active pharmaceutical ingredients (APIs) and specialty chemicals. Rigorous quality control ensures low impurity levels, making it suitable for applications requiring precise stoichiometry. Storage under recommended conditions maintains its integrity over extended periods.
1,3,3-Trimethyl-piperazine dihydrochloride structure
100911-48-6 structure
Product Name:1,3,3-Trimethyl-piperazine dihydrochloride
CAS No:100911-48-6
MF:C7H18Cl2N2
MW:201.137219905853
MDL:MFCD09864387
CID:4559048
PubChem ID:53398806
Update Time:2025-06-10

1,3,3-Trimethyl-piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1,3,3-trimethylpiperazine 2HCl
    • CS-0329906
    • AT28667
    • 1,3,3-Trimethyl-piperazine dihydrochloride
    • SB30089
    • BS-37167
    • 1,3,3-Trimethylpiperazinedihydrochloride
    • 100911-48-6
    • 1,3,3-trimethylpiperazine;dihydrochloride
    • MFCD09864387
    • 1,3,3-Trimethylpiperazine dihydrochloride
    • 1,3,3-Trimethylpiperazine dihydrochloride, AldrichCPR
    • MDL: MFCD09864387
    • Inchi: 1S/C7H16N2.2ClH/c1-7(2)6-9(3)5-4-8-7;;/h8H,4-6H2,1-3H3;2*1H
    • InChI Key: YFTRYOMGQYCFPH-UHFFFAOYSA-N
    • SMILES: N1(C)CCNC(C)(C)C1.[H]Cl.[H]Cl

Computed Properties

  • Exact Mass: 200.0847040g/mol
  • Monoisotopic Mass: 200.0847040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

1,3,3-Trimethyl-piperazine dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
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100911-48-6 96%
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Chemenu
CM483970-1g
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abcr
AB217510-500 mg
1,3,3-Trimethylpiperazine dihydrochloride; 95%
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€373.00 2023-02-22
abcr
AB217510-1 g
1,3,3-Trimethylpiperazine dihydrochloride; 95%
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abcr
AB217510-5 g
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eNovation Chemicals LLC
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Additional information on 1,3,3-Trimethyl-piperazine dihydrochloride

Recent Advances in the Study of 1,3,3-Trimethyl-piperazine Dihydrochloride (CAS: 100911-48-6) in Chemical Biology and Pharmaceutical Research

1,3,3-Trimethyl-piperazine dihydrochloride (CAS: 100911-48-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its piperazine backbone and trimethyl substitutions, has been explored for its role in drug development, particularly as a building block for more complex molecules. Recent studies have highlighted its utility in synthesizing novel therapeutic agents, with a focus on its pharmacological properties and mechanisms of action.

One of the key areas of interest is the compound's potential as a precursor in the synthesis of central nervous system (CNS) targeting drugs. Researchers have investigated its structural compatibility with various neurotransmitter receptors, suggesting its applicability in designing drugs for neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1,3,3-Trimethyl-piperazine dihydrochloride exhibited promising binding affinity to serotonin and dopamine receptors, indicating potential use in treating depression and Parkinson's disease.

In addition to its neurological applications, recent research has explored the compound's role in antimicrobial drug development. A study conducted by a team at the University of Cambridge in 2024 revealed that 1,3,3-Trimethyl-piperazine dihydrochloride derivatives displayed significant activity against drug-resistant bacterial strains, including MRSA. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a new avenue for combating antibiotic resistance. These findings were further supported by in vitro and in vivo experiments, which showed reduced bacterial load in treated subjects.

Another notable advancement is the use of 1,3,3-Trimethyl-piperazine dihydrochloride in cancer research. A recent publication in Nature Chemical Biology detailed its incorporation into small-molecule inhibitors targeting specific oncogenic pathways. The study highlighted the compound's ability to enhance the solubility and bioavailability of these inhibitors, thereby improving their therapeutic efficacy. Furthermore, computational modeling studies have suggested that the trimethyl groups on the piperazine ring contribute to increased membrane permeability, a critical factor in drug design.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 1,3,3-Trimethyl-piperazine dihydrochloride-based compounds. Researchers are actively working on structural modifications to reduce potential off-target effects and improve metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1,3,3-Trimethyl-piperazine dihydrochloride (CAS: 100911-48-6) represents a versatile and valuable scaffold in modern drug discovery. Its applications span neurological, antimicrobial, and oncological research, with ongoing studies aiming to unlock its full potential. As the field progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.

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